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Compound of Interest

Compound Name: Regadenoson-d3

Cat. No.: B12412869 Get Quote

This guide provides immediate safety, handling, and disposal protocols for laboratory

professionals working with Regadenoson-d3. Given the potential hazards associated with this

compound, adherence to these procedures is critical to ensure personal safety and proper

disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
Regadenoson-d3 is a deuterated analog of Regadenoson, a selective A2A adenosine receptor

agonist. While the toxicological properties of Regadenoson-d3 have not been fully

investigated, the safety data for Regadenoson indicates significant potential hazards. One

Safety Data Sheet (SDS) classifies Regadenoson as fatal if swallowed, in contact with skin, or

if inhaled[1]. It is also listed as causing skin and serious eye irritation, and causing damage to

organs[1]. Therefore, a cautious approach assuming high toxicity is mandatory.

The following table summarizes the required personal protective equipment for various

activities involving Regadenoson-d3.
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Activity
Required Personal Protective Equipment

(PPE)

Receiving and Unpacking
- Chemotherapy-rated gloves (ASTM D6978

compliant)[2].

- If the container is not enclosed in plastic, an

elastomeric half-mask with a multi-gas cartridge

and P100 filter is recommended until the

packaging integrity is verified[2].

Weighing and Aliquoting (Dry Powder)

- Primary Engineering Control: Use a certified

chemical fume hood or a containment ventilated

enclosure (CVE).

- Gloves: Double gloving with chemotherapy-

rated gloves is required.

- Eye/Face Protection: Tightly fitting safety

goggles and a face shield[3].

- Respiratory Protection: A NIOSH/MSHA or

European Standard EN 149 approved full-

facepiece airline respirator in positive pressure

mode with emergency escape provisions is

recommended[4]. If exposure limits are

exceeded or symptoms occur, a full-face

respirator is necessary[3].

- Protective Clothing: A disposable, back-

closing, long-sleeved gown made of a low-lint,

impervious material.

Handling of Solutions
- Primary Engineering Control: Use a certified

chemical fume hood.

- Gloves: Chemotherapy-rated gloves[5].

- Eye/Face Protection: Safety glasses with side

shields or chemical goggles[3][4].
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- Protective Clothing: A lab coat or impervious

gown.

Spill Cleanup
- Gloves: Double gloving with chemotherapy-

rated gloves.

- Eye/Face Protection: Tightly fitting safety

goggles and a face shield.

- Respiratory Protection: A full-face respirator

with appropriate cartridges.

- Protective Clothing: Impervious gown, shoe

covers.

Waste Disposal - Gloves: Chemotherapy-rated gloves.

- Eye/Face Protection: Safety glasses with side

shields or chemical goggles.

- Protective Clothing: Lab coat or impervious

gown.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Before handling Regadenoson-d3, ensure all necessary PPE is available and

in good condition. The designated handling area, typically a chemical fume hood, should be

clean and uncluttered.

Personal Protection: Don the appropriate PPE as outlined in the table above. Always wash

hands thoroughly with soap and water before and after handling the compound[6].

Weighing and Transfer: When working with the solid form, conduct all manipulations within a

certified chemical fume hood or a containment ventilated enclosure to minimize inhalation

exposure. Use appropriate tools to handle the material and avoid generating dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing. Keep containers tightly closed when not in use[3].
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Avoid Contact: Prevent direct contact with the skin, eyes, and clothing[4]. Do not eat, drink,

or smoke in areas where the chemical is handled[3][7].

Disposal Plan:

All waste contaminated with Regadenoson-d3 must be treated as hazardous waste.

Solid Waste: This includes contaminated gloves, gowns, bench paper, and any other

disposable materials. Place all solid waste into a designated, clearly labeled hazardous

waste container.

Liquid Waste: Unused solutions containing Regadenoson-d3 should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not pour this waste

down the drain[1].

Sharps Waste: Needles, syringes, or other sharps contaminated with Regadenoson-d3
should be placed in a designated sharps container for hazardous chemical waste.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous liquid waste. Once decontaminated, the container

can be disposed of according to institutional guidelines.

Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous

chemical waste.

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water[3][8]. Seek immediate medical attention[3].

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids[9]. Seek immediate medical attention.

Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration[1][8]. Seek immediate medical attention[3].

Ingestion: Do NOT induce vomiting. Rinse mouth with water[3][9]. Seek immediate medical

attention[3].
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Spills: Evacuate the area. Wearing appropriate PPE, clean up the spill immediately. For dry

spills, sweep up the material and place it into a suitable container for disposal[4]. For liquid

spills, absorb with an inert material and place in a hazardous waste container. Ventilate the

area and wash the spill site after material pickup is complete.

Visualized Workflows
The following diagrams illustrate the decision-making process for selecting appropriate PPE

and the general workflow for handling Regadenoson-d3 safely.
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PPE Selection for Handling Regadenoson-d3

Start: Identify Handling Task

What is the task?
(e.g., Weighing, Solution Prep, Spill)

Weighing/Aliquoting
(Solid Form)

Solid

Solution Preparation/
Handling

Liquid

Spill Cleanup

Spill

Required PPE:
- Full-face Respirator

- Double Gloves (Chemo)
- Impervious Gown

- Goggles & Face Shield
- Work in Fume Hood/CVE

Required PPE:
- Lab Coat/Gown
- Chemo Gloves
- Safety Goggles

- Work in Fume Hood

Required PPE:
- Full-face Respirator

- Double Gloves (Chemo)
- Impervious Gown

- Shoe Covers
- Goggles & Face Shield

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Regadenoson-d3.
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Safe Handling and Disposal of Regadenoson-d3

1. Preparation
- Assemble PPE

- Prepare Fume Hood

2. Don Appropriate PPE

3. Conduct Handling Task
(Weighing/Solution Prep)

4. Decontaminate Work Area

5. Segregate & Collect Waste
(Solid, Liquid, Sharps)

6. Doff PPE Correctly

7. Wash Hands Thoroughly

8. Store Waste for Pickup

Click to download full resolution via product page

Caption: Safe Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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